Cas no 1024714-08-6 (2-((4-Chlorophenyl)sulfonyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile)

• Product Name: 2-((4-Chlorophenyl)sulfonyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile
• CAS No: 1024714-08-6
• MF: C₂₁H₁₅ClN₂O₃S
• MW: 410.873402833939
• MDL: MFCD00245125
• CID: 5024575
• Update Time: 2026-02-28

2-((4-Chlorophenyl)sulfonyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(4-chlorobenzenesulfonyl)-3-[(4-phenoxyphenyl)amino]prop-2-enenitrile
• 2-((4-CHLOROPHENYL)SULFONYL)-3-((4-PHENOXYPHENYL)AMINO)PROP-2-ENENITRILE
• 2-((4-Chlorophenyl)sulfonyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile

• MDL： MFCD00245125
• Inchi： 1S/C21H15ClN2O3S/c22-16-6-12-20(13-7-16)28(25,26)21(14-23)15-24-17-8-10-19(11-9-17)27-18-4-2-1-3-5-18/h1-13,15,24H/b21-15-
• InChI Key： UTCSIJYRWACDFO-QNGOZBTKSA-N
• SMILES： ClC1C=CC(=CC=1)S(/C(/C#N)=C\NC1C=CC(=CC=1)OC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 410.049
• Monoisotopic Mass: 410.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 87.6

Additional information on 2-((4-Chlorophenyl)sulfonyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile

Comprehensive Overview of 2-((4-Chlorophenyl)sulfonyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile (CAS No. 1024714-08-6)

The compound 2-((4-Chlorophenyl)sulfonyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile, identified by its CAS No. 1024714-08-6, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a chlorophenyl sulfonyl group and a phenoxyphenyl amino moiety, linked through a prop-2-enenitrile backbone. Its intricate architecture makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for sulfonyl-based compounds has surged due to their versatile applications in drug discovery. The 4-chlorophenyl and 4-phenoxyphenyl groups in this compound are particularly noteworthy, as they are frequently investigated for their potential to modulate biological targets. Researchers are increasingly focusing on such nitrile-containing molecules for their ability to interact with enzymes and receptors, making them valuable in the development of new therapeutics.

The synthesis of 2-((4-Chlorophenyl)sulfonyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Its CAS No. 1024714-08-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. The compound's stability under various conditions has also been a topic of discussion, with studies highlighting its potential for long-term storage and handling in laboratory settings.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce such complex molecules, reducing waste and energy consumption. The prop-2-enenitrile core, in particular, has been studied for its reactivity in aqueous media, offering opportunities for greener synthetic routes.

In the context of drug development, 2-((4-Chlorophenyl)sulfonyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile has shown promise in preliminary screenings for its bioactivity. Its sulfonamide and aniline functionalities are known to exhibit antimicrobial and anti-inflammatory properties, making it a candidate for further pharmacological evaluation. The compound's nitrile group further enhances its potential as a pharmacophore, contributing to its binding affinity with biological targets.

Another area of interest is the compound's potential role in agrochemical innovation. The 4-chlorophenyl moiety is commonly found in pesticides and herbicides, suggesting that this molecule could be explored for crop protection applications. Its unique structure may offer advantages over existing agrochemicals, such as improved selectivity and reduced environmental impact.

For researchers seeking detailed information on CAS No. 1024714-08-6, it is essential to consult reliable chemical databases and peer-reviewed literature. The compound's physicochemical properties, including solubility, melting point, and spectral data, are critical for experimental design. Additionally, computational studies using molecular docking and QSAR modeling can provide insights into its potential interactions with biological systems.

In summary, 2-((4-Chlorophenyl)sulfonyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile represents a fascinating example of modern chemical innovation. Its combination of sulfonyl, phenoxy, and nitrile functionalities opens doors to diverse applications, from pharmaceuticals to agrochemicals. As research progresses, this compound may emerge as a key player in addressing some of the most pressing challenges in science and industry.